3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate

• Molecular Formula: C23H26N2O11
• Molecular Weight: 506.5 g/mol
• IUPAC Name: [(2R,3R,4S,5R)-3,4,5-triacetyloxy-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]oxan-2-yl]methyl acetate
• InChI: InChI=1S/C23H26N2O11/c1-11-24-22(36-25-11)16-8-6-7-9-17(16)34-23-21(33-15(5)29)20(32-14(4)28)19(31-13(3)27)18(35-23)10-30-12(2)26/h6-9,18-21,23H,10H2,1-5H3/t18-,19-,20+,21-,23?/m1/s1
• InChI Key: KKACODFHYNYKGD-OCAHFIFXSA-N
• Isomeric SMILES: CC1=NOC(=N1)C2=CC=CC=C2OC3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
• SMILES: CC1=NOC(=N1)C2=CC=CC=C2OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C

Description

3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, tumor growth, and viral replication.
Biochemical and Physiological Effects:
Studies have shown that 3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate has several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to inhibit tumor growth by inducing apoptosis and inhibiting angiogenesis. Additionally, it has been shown to inhibit viral replication by inhibiting the activity of viral enzymes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate in lab experiments is its high potency and selectivity. It has also been shown to have low toxicity and good stability. However, one of the limitations of using this compound is its high cost and limited availability.

Future Directions

There are several future directions for the research on 3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate. One direction is to study its potential use as a drug delivery system for targeted drug delivery. Another direction is to study its potential use in combination therapy for cancer treatment. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis method of 3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate involves the reaction of 3,5-dihydroxy-2-(hydroxymethyl)-6-[(2-phenoxy-5-methyl-1,2,4-oxadiazol-3-yl)methoxy]tetrahydro-2H-pyran-4-yl acetate with acetic anhydride in the presence of a catalyst. The reaction yields a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate has been extensively studied for its potential applications in the field of medicinal chemistry. It has shown promising results as an anti-inflammatory agent, an antitumor agent, and an antiviral agent. It has also been studied for its potential use as a drug delivery system.